
5-(Bromomethyl)-2-(trifluoromethyl)pyridine
chemical structure and IUPAC name

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
5-(Bromomethyl)-2-

(trifluoromethyl)pyridine

Cat. No.: B122272 Get Quote

An In-depth Technical Guide to 5-
(Bromomethyl)-2-(trifluoromethyl)pyridine
For researchers, scientists, and professionals in drug development, a comprehensive

understanding of key chemical intermediates is paramount. This document provides a detailed

overview of 5-(Bromomethyl)-2-(trifluoromethyl)pyridine, a crucial building block in the

synthesis of novel pharmaceutical agents.

Chemical Identity and Structure
5-(Bromomethyl)-2-(trifluoromethyl)pyridine is a substituted pyridine derivative. Its structure

is characterized by a pyridine ring with a bromomethyl group at the 5-position and a

trifluoromethyl group at the 2-position.

IUPAC Name: 5-(Bromomethyl)-2-(trifluoromethyl)pyridine[1]

Chemical Structure:

The structure consists of a central pyridine ring. A trifluoromethyl group (-CF₃) is attached to the

carbon atom at position 2 of the ring, and a bromomethyl group (-CH₂Br) is attached to the

carbon at position 5.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b122272?utm_src=pdf-interest
https://www.benchchem.com/product/b122272?utm_src=pdf-body
https://www.benchchem.com/product/b122272?utm_src=pdf-body
https://www.benchchem.com/product/b122272?utm_src=pdf-body
https://www.sigmaaldrich.cn/CN/zh/product/apolloscientificltd/apo455838516?context=bbe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties
A summary of the key physicochemical properties of 5-(Bromomethyl)-2-
(trifluoromethyl)pyridine is presented in the table below. This data is essential for its

handling, application in synthesis, and for analytical purposes.

Property Value Reference

CAS Number 108274-33-5 [1][2]

Molecular Formula C₇H₅BrF₃N [2][3]

Molecular Weight 240.02 g/mol [1][2][3]

Boiling Point 37-38 °C [1]

Purity Typically ≥97% [3]

Appearance Solid [3]

InChI
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2,4H,3H2

[1]

InChI Key
IRQUWHXXVJARBK-

UHFFFAOYSA-N
[1]

Synthesis and Reactivity
The synthesis of 5-(Bromomethyl)-2-(trifluoromethyl)pyridine is not detailed in the provided

search results. However, its structure suggests it is a versatile reagent in organic synthesis.

The bromomethyl group is a good leaving group, making it susceptible to nucleophilic

substitution reactions. This allows for the introduction of the 2-(trifluoromethyl)pyridin-5-ylmethyl

moiety into a wide range of molecules. The trifluoromethyl group is an important

pharmacophore that can enhance metabolic stability, lipophilicity, and binding affinity of drug

candidates.
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5-(Bromomethyl)-2-(trifluoromethyl)pyridine serves as a key intermediate in the preparation

of various biologically active compounds. For instance, it can be used in the synthesis of aryl

piperidines and piperazines that act as inducers of LDL-receptor expression[2]. The pyridine

core and the trifluoromethyl group are common features in many modern pharmaceuticals,

highlighting the importance of this building block.

Logical Relationship of Structural Components
The relationship between the core pyridine structure and its substituents, which dictates its

chemical reactivity and utility, can be visualized as follows:
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(Aromatic Core)

5-(Bromomethyl)-2-
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Caption: Key structural components of 5-(Bromomethyl)-2-(trifluoromethyl)pyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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